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This technical support center provides guidance for researchers, scientists, and drug

development professionals on the application of Flaminal®, an enzyme alginogel for wound

care. It addresses common challenges to ensure consistent and effective results in clinical and

research settings.

Troubleshooting Guide
Effective wound management with Flaminal® requires appropriate selection of the formulation

and management of the wound environment. Below is a summary of potential issues, their

causes, and recommended actions.
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Issue Observation Potential Cause
Recommended

Action

Expected

Outcome

Wound Bed Too

Dry

Dry, whitish

alginate flakes

appear on the

wound bed.[1]

The wound has

low levels of

exudate, and the

alginate is

absorbing too

much moisture.

This is more

common with

Flaminal® Forte.

[1]

Switch from

Flaminal® Forte

to Flaminal®

Hydro.[1] Ensure

the secondary

dressing is

moisture-

retentive.[2]

The wound bed

will become

more hydrated,

and the alginate

flakes will

disappear as the

moisture balance

is restored.[1]

Wound Bed Too

Wet

Flaminal® Hydro

liquefies too

quickly.[1] The

secondary

dressing is

leaking.[1]

Maceration

(softening and

whitening of the

skin) is visible on

the wound

edges.[3]

The wound is

producing a high

level of exudate

for the current

formulation.[1][4]

The secondary

dressing may not

be absorbent

enough.[4]

Switch from

Flaminal® Hydro

to Flaminal®

Forte for higher

absorption.[1][4]

Use a more

absorbent

secondary

dressing, such

as a foam or

superabsorbent

dressing.[3]

Exudate is

effectively

managed,

maceration is

prevented, and

the gel structure

remains intact for

a longer period.

[1][3]

Wound Appears

Larger

An increase in

the wound's

surface area is

observed in the

initial phase of

treatment.[1][5]

This is a normal

part of the

healing process

where the

debriding action

of Flaminal®

removes necrotic

(dead) tissue.[1]

[5]

Continue with the

prescribed

treatment

protocol. This is

an expected

outcome of

effective

debridement.

The wound bed

will be cleared of

non-viable

tissue, which is

essential for

healing to

progress.[1][5]

Pain on

Application or

The patient

reports

Pain can be due

to the wound

For dry wounds,

use Flaminal®

Patient comfort is

improved, and
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During Dressing

Changes

discomfort during

or after the

application of

Flaminal®.

drying out,

maceration of the

wound edges

from excessive

moisture, or the

wound being

infected.[3]

Hydro.[3] For wet

wounds, use

Flaminal® Forte

and a highly

absorbent

secondary

dressing.[3] For

sensitive

wounds, apply a

thick layer (4-

5mm) of

Flaminal® to the

secondary

dressing first,

then place it on

the wound.[3]

the wound

environment is

optimized for

healing.

Overgranulation

Raised, dark red

tissue appears in

the wound bed.

[5]

This can be a

result of the

stimulation of cell

growth.[5]

Discontinue the

use of Flaminal®

and consult a

wound care

specialist.

Applying local

pressure to the

wound bed can

also help reduce

overgranulation.

[3][5]

The granulation

tissue will

reduce, allowing

for normal

epithelialization.

Frequently Asked Questions (FAQs)
1. What is Flaminal® and how does it work?

Flaminal® is an enzyme alginogel, a primary wound dressing that combines a hydrated

alginate matrix with an antimicrobial enzyme system.[2][6] Its triple mode of action includes

continuous debridement, moisture balance, and antimicrobial protection.[7]

2. What are the components of the antimicrobial enzyme system in Flaminal®?
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The system contains glucose oxidase and lactoperoxidase, stabilized by guaiacol (GLG

system).[2] Glucose oxidase converts glucose, oxygen, and water into peroxide ions.[4]

Lactoperoxidase then converts these ions into reactive oxygen species that destroy bacteria

absorbed into the gel matrix.[4][6]

3. What is the difference between Flaminal® Hydro and Flaminal® Forte?

The two formulations differ in their alginate content and, therefore, their absorptive capacity.[8]

Flaminal® Hydro is for slightly to moderately exuding wounds.[4]

Flaminal® Forte has a higher alginate concentration and is suitable for moderately to highly

exuding wounds.[4]

4. How often should Flaminal® be changed?

The dressing can remain in place as long as the gel structure is intact, which is typically 1 to 4

days, depending on the amount of exudate.[1] Wounds treated with Flaminal® Forte may

require more frequent changes (every 1-2 days) than those treated with Flaminal® Hydro

(every 3-4 days).[1]

5. Is it normal to see white flakes on the wound border?

Yes, dry, whitish alginate flakes on the wound border are normal and should not be removed.[1]

They help to prevent maceration of the wound edges.[1] However, if these flakes appear on the

wound bed itself, it indicates the wound is too dry, and a switch to Flaminal® Hydro may be

necessary.[1]

6. Can Flaminal® be used on infected wounds?

Yes, Flaminal® can be used on infected wounds, but only under medical supervision.[2] Its

antimicrobial enzyme system helps to reduce the bacterial load in the wound.[6]

Detailed Application Protocols
Protocol for Superficial Wounds:
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Wound Cleansing: Gently clean the wound with lukewarm water or a suitable wound

cleanser according to local protocols.[5][9]

Drying: Pat the surrounding skin dry with a clean towel or sterile gauze.[5][9]

Formulation Selection: Choose Flaminal® Hydro for slightly to moderately exuding wounds

or Flaminal® Forte for moderately to highly exuding wounds.[4]

Application: Apply a thick layer (4-5 mm) of the selected Flaminal® formulation to cover the

entire wound bed.[4][5]

Secondary Dressing: Cover with an appropriate secondary dressing based on the level of

exudate.[4] For Flaminal® Hydro, a moisture-retaining dressing can be used.[2] For

Flaminal® Forte, a more absorbent dressing may be needed.

Protocol for Cavity Wounds, Undermined Wounds, and Sinuses:

Wound Irrigation: Irrigate and clean the wound cavity thoroughly, for instance, by using a

syringe.[5]

Drying: Gently pat the surrounding skin dry.[5]

Application: Apply Flaminal® into the wound cavity using a syringe to ensure it fills the

space.[5]

Secondary Dressing: Cover with a secondary dressing as per the care plan.[5]

Visualizations
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Wound Preparation

Flaminal® Application

Dressing and Monitoring

1. Cleanse Wound

2. Dry Surrounding Skin

3. Select Formulation
(Hydro or Forte)

4. Apply 4-5mm Layer

5. Cover with Secondary Dressing

6. Monitor Exudate & Gel Integrity

7. Change Dressing (1-4 days)

Repeat Cycle

Click to download full resolution via product page

Caption: A workflow diagram for the clinical application of Flaminal®.
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Wound Environment

Flaminal® Gel Matrix

Bacterial Cell

Glucose

Glucose Oxidase

Oxygen Water

Peroxide Ions

converts to

Lactoperoxidase

Reactive Oxygen Species (ROS)

converts to

Bacterial Cell Wall

attacks

Bacteria (Absorbed into gel)

Cell Wall Destruction
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Caption: The antimicrobial mechanism of action of Flaminal®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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